Cas no 81382-49-2 (1H-Imidazole, 2-[(2-nitrophenyl)thio]-)

• Product name: 1H-Imidazole, 2-[(2-nitrophenyl)thio]-
• CAS No: 81382-49-2
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 704066
• PubChem ID: 13178253

1H-Imidazole, 2-[(2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-[(2-nitrophenyl)thio]-
• 2-(2-nitrophenyl)sulfanyl-1H-imidazole
• SCHEMBL57924
• DTXSID80524956
• AKOS033225078
• FILREWYTDPRLQT-UHFFFAOYSA-N
• 81382-49-2
• 2-[(2-Nitrophenyl)sulfanyl]-1H-imidazole
• Z1272577568
• 2-[(2-Nitrophenyl)thio]-1H-imidazole
• 2-(2-nitrophenylthio)imidazole

• Inchi： InChI=1S/C9H7N3O2S/c13-12(14)7-3-1-2-4-8(7)15-9-10-5-6-11-9/h1-6H,(H,10,11)
• InChI Key： FILREWYTDPRLQT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)[N+](=O)[O-])SC2=NC=CN2

Computed Properties

• Exact Mass: 221.02589765g/mol
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.8Ų
• XLogP3: 2.3